Cas no 125375-25-9 (2-Propanone,1-(4-pyridazinyl)-)

• Product Name: 2-Propanone,1-(4-pyridazinyl)-
• CAS No: 125375-25-9
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 103561
• PubChem ID: 45085456
• Update Time: 2025-04-18

2-Propanone,1-(4-pyridazinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-(4-pyridazinyl)-
• 1-pyridazin-4-ylpropan-2-one
• 2-Propanone, 1-(4-pyridazinyl)- (9CI)
• SCHEMBL16115351
• 125375-25-9
• 1-(Pyridazin-4-yl)propan-2-one
• DTXSID10665821

• Inchi： 1S/C7H8N2O/c1-6(10)4-7-2-3-8-9-5-7/h2-3,5H,4H2,1H3
• InChI Key： QAKHRNBJPCBSJB-UHFFFAOYSA-N
• SMILES： O=C(C)CC1=CN=NC=C1

Computed Properties

• Exact Mass: 136.06374
• Monoisotopic Mass: 136.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8A^2
• XLogP3: -0.5

Experimental Properties

• PSA: 42.85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives